Cas no 2172150-56-8 (2-butyl-5-ethyl-6-methylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-butyl-5-ethyl-6-methylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2172150-56-8
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 6233268
• PubChem ID: 165508697
• Update Time: 2025-11-04

2-butyl-5-ethyl-6-methylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butyl-5-ethyl-6-methylthieno2,3-dpyrimidine-4-carboxylic acid
• 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267835
• 2172150-56-8

• Inchi： 1S/C14H18N2O2S/c1-4-6-7-10-15-12(14(17)18)11-9(5-2)8(3)19-13(11)16-10/h4-7H2,1-3H3,(H,17,18)
• InChI Key： KJTIKYWNETUOFE-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC)C2=C(C(=O)O)N=C(CCCC)N=C12

Computed Properties

• Exact Mass: 278.10889899g/mol
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-butyl-5-ethyl-6-methylthieno2,3-dpyrimidine-4-carboxylic acid

Comprehensive Overview of 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172150-56-8)

The compound 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172150-56-8) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thienopyrimidine derivative is characterized by its unique structural features, including a fused thiophene and pyrimidine ring system, which contribute to its potential biological activities. Researchers and industry professionals are increasingly interested in this compound due to its promising applications in drug discovery and development.

One of the key structural attributes of 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid is the presence of a carboxylic acid functional group at the 4-position of the pyrimidine ring. This moiety enhances the molecule's ability to interact with biological targets, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. The butyl and ethyl substituents at the 2- and 5-positions, respectively, along with the methyl group at the 6-position, further fine-tune the compound's physicochemical properties, such as solubility and lipophilicity.

Recent studies have highlighted the potential of thienopyrimidine-based compounds in addressing various health challenges, which aligns with current trends in pharmaceutical research. For instance, the search for novel anti-inflammatory and anticancer agents has led to increased exploration of 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid and its analogs. The compound's ability to modulate specific signaling pathways makes it a candidate for further investigation in these therapeutic areas.

From a synthetic chemistry perspective, the preparation of 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid involves multi-step organic transformations. Researchers often employ condensation reactions, cyclization strategies, and functional group interconversions to construct the thienopyrimidine core and introduce the desired substituents. The optimization of these synthetic routes is crucial for ensuring high yields and purity, which are essential for subsequent biological evaluations.

The pharmaceutical industry's growing focus on personalized medicine and targeted therapies has further amplified interest in compounds like 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid. Its structural versatility allows for the development of derivatives with tailored properties, addressing specific disease mechanisms. This aligns with the increasing demand for precision medicine solutions, as evidenced by frequent searches for "next-generation drug candidates" and "small molecule therapeutics" in scientific databases.

In addition to its potential therapeutic applications, 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid serves as an important building block in medicinal chemistry. Researchers utilize this compound as a starting material for the synthesis of more complex molecules with enhanced biological activities. The thienopyrimidine scaffold has demonstrated remarkable adaptability, enabling the incorporation of various pharmacophores to optimize drug-like properties.

Quality control and analytical characterization are critical aspects of working with 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These analytical methods ensure that researchers obtain reliable and reproducible results in their studies.

The commercial availability of 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2172150-56-8) has facilitated its adoption in various research programs. Several specialty chemical suppliers offer this compound, often with different purity grades to meet diverse research needs. The growing market for heterocyclic building blocks reflects the compound's importance in contemporary drug discovery efforts.

Looking ahead, the scientific community anticipates continued exploration of 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid and its derivatives. As computational chemistry and artificial intelligence tools become more sophisticated, researchers can more efficiently design and optimize thienopyrimidine-based compounds for specific applications. This aligns with current trends in drug discovery, where in silico methods are increasingly used to accelerate the identification of promising candidates.

In conclusion, 2-butyl-5-ethyl-6-methylthieno[2,3-d]pyrimidine-4-carboxylic acid represents an important class of heterocyclic compounds with significant potential in pharmaceutical research and development. Its unique structural features, combined with the growing understanding of its biological activities, position it as a valuable tool for addressing unmet medical needs. As research in this area progresses, we can expect to see more innovative applications of this thienopyrimidine derivative in the coming years.